(E)-1-(5-fluoro-2-hydroxyphenyl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(5-fluoro-2-hydroxyphenyl)-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C13H9FO2S/c14-9-3-5-12(15)11(8-9)13(16)6-4-10-2-1-7-17-10/h1-8,15H/b6-4+
• InChI Key: VIZDSJZHPSTEAA-GQCTYLIASA-N
• Canonical SMILES: C1=CSC(=C1)C=CC(=O)C2=C(C=CC(=C2)F)O
• Isomeric SMILES: C1=CSC(=C1)/C=C/C(=O)C2=C(C=CC(=C2)F)O
• Molecular Formula: C13H9FO2S
• Molecular Weight: 248.27 g/mol

Description

(E)-1-(5-fluoro-2-hydroxyphenyl)-3-(thiophen-2-yl)prop-2-en-1-one, also known as EF24, is a synthetic compound that has been gaining attention in the scientific community due to its potential therapeutic properties. EF24 belongs to the class of chalcones, which are natural compounds found in plants that have been shown to possess various biological activities.

Scientific Research Applications

Fluorine-Substituted Compounds in Antiviral Research

Fluorine substitution in medicinal chemistry has been shown to alter the biological activity of compounds significantly. For example, research by Ray et al. (2003) discusses the impact of 5-fluorine substitution on cytidine nucleotide analogues, particularly in the context of HIV-1 reverse transcriptase inhibitors. The addition of fluorine improved the efficiency of nucleotide incorporation, suggesting potential for enhancing antiviral potency (Ray et al., 2003).

Thiophene Analogues in Carcinogenicity Studies

Thiophene, an aromatic ring similar to benzene but with a sulfur atom, has been studied for its role in drug design and potential carcinogenicity. Ashby et al. (1978) synthesized thiophene analogues of known carcinogens, evaluating their potential carcinogenicity. The study highlights the importance of thiophene as a structural component in understanding chemical toxicity and pharmacological activity (Ashby et al., 1978).

Synthesis and Application of Fluorinated Compounds

The synthesis of fluorinated compounds, such as 2-Fluoro-4-bromobiphenyl, showcases the complexity and utility of incorporating fluorine into organic molecules. Such compounds are crucial in manufacturing non-steroidal anti-inflammatory drugs, demonstrating the importance of fluorine in medicinal chemistry (Qiu et al., 2009).

Amyloid Imaging in Alzheimer's Disease

Fluorinated compounds also play a pivotal role in the development of diagnostic tools, such as amyloid imaging agents for Alzheimer's disease. Nordberg (2007) reviews the progress in developing amyloid imaging ligands, many of which contain fluorine, highlighting their potential for early detection and understanding of Alzheimer's disease (Nordberg, 2007).